Cas no 1487404-68-1 (1-{1-(propan-2-yl)-1H-1,2,4-triazol-5-ylmethyl}-1H-pyrazol-4-amine)

• Product Name: 1-{1-(propan-2-yl)-1H-1,2,4-triazol-5-ylmethyl}-1H-pyrazol-4-amine
• CAS No: 1487404-68-1
• MF: C₉H₁₄N₆
• MW: 206.247660160065
• CID: 6532951
• PubChem ID: 65606670
• Update Time: 2025-06-11

1-{1-(propan-2-yl)-1H-1,2,4-triazol-5-ylmethyl}-1H-pyrazol-4-amine Chemical and Physical Properties

Names and Identifiers

• 1-{1-(propan-2-yl)-1H-1,2,4-triazol-5-ylmethyl}-1H-pyrazol-4-amine
• EN300-1105630
• AKOS014945309
• 1-{[1-(propan-2-yl)-1H-1,2,4-triazol-5-yl]methyl}-1H-pyrazol-4-amine
• 1487404-68-1

• Inchi： 1S/C9H14N6/c1-7(2)15-9(11-6-13-15)5-14-4-8(10)3-12-14/h3-4,6-7H,5,10H2,1-2H3
• InChI Key： VHVSMIADDCGGRA-UHFFFAOYSA-N
• SMILES： N1(C(CN2C=C(C=N2)N)=NC=N1)C(C)C

Computed Properties

• Exact Mass: 206.12799447g/mol
• Monoisotopic Mass: 206.12799447g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 209
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 74.6Ų

Additional information on 1-{1-(propan-2-yl)-1H-1,2,4-triazol-5-ylmethyl}-1H-pyrazol-4-amine

Introduction to 1-{1-(propan-2-yl)-1H-1,2,4-triazol-5-ylmethyl}-1H-pyrazol-4-amine (CAS No. 1487404-68-1)

1-{1-(propan-2-yl)-1H-1,2,4-triazol-5-ylmethyl}-1H-pyrazol-4-amine, with the CAS number 1487404-68-1, is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of triazoles and pyrazoles, which are known for their diverse biological activities, including antifungal, antibacterial, and anti-inflammatory properties. The unique structural features of this compound make it a promising candidate for the development of new therapeutic agents.

The molecular structure of 1-{1-(propan-2-yl)-1H-1,2,4-triazol-5-ylmethyl}-1H-pyrazol-4-amine consists of a pyrazole ring linked to a triazole ring through a methyl group. The presence of the isopropyl substituent on the triazole ring adds to its lipophilicity and enhances its ability to cross biological membranes. This structural arrangement is crucial for its pharmacological activity and has been the focus of numerous studies aimed at understanding its mechanism of action and potential therapeutic applications.

Recent research has highlighted the potential of 1-{1-(propan-2-yl)-1H-1,2,4-triazol-5-ylmethyl}-1H-pyrazol-4-amine in various therapeutic areas. For instance, studies have shown that this compound exhibits potent antifungal activity against a wide range of fungal pathogens, including Candida albicans and Aspergillus fumigatus. The mechanism behind its antifungal activity is thought to involve the inhibition of key enzymes in fungal cell wall synthesis, thereby disrupting the integrity of the fungal cell wall and leading to cell death.

In addition to its antifungal properties, 1-{1-(propan-2-yl)-1H-1,2,4-triazol-5-ylmethyl}-1H-pyrazol-4-amine has also demonstrated significant antibacterial activity. Research has indicated that it can effectively inhibit the growth of both Gram-positive and Gram-negative bacteria. The compound's ability to target multiple bacterial species makes it a valuable candidate for the development of broad-spectrum antibiotics. Mechanistic studies suggest that it may interfere with bacterial protein synthesis or disrupt bacterial membrane function.

The anti-inflammatory properties of 1-{1-(propan-2-yl)-1H-1,2,4-triazol-5-ylmethyl}-1H-pyrazol-4-amine have also been explored. In vitro and in vivo studies have shown that it can reduce inflammation by inhibiting the production of pro-inflammatory cytokines such as TNF-alpha and IL-6. This makes it a potential therapeutic agent for treating inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

Clinical trials are currently underway to evaluate the safety and efficacy of 1-{1-(propan-2-yl)-1H-1,2,4-triazol-5-ylmethyl}-1H-pyrazol-4-amnine. Preliminary results from phase I trials have indicated that the compound is well-tolerated by patients and exhibits a favorable pharmacokinetic profile. These findings are encouraging and suggest that further clinical development is warranted.

In terms of drug delivery, researchers are investigating various formulations to optimize the bioavailability and therapeutic index of 1-{1-(propan-2-y)-lH-l , 2 , 4-triazol -5 - ylmethyl } - l H -pyrazo l - 4 - amine. Nanoparticle-based delivery systems have shown promise in enhancing its stability and targeting specific tissues or cells. These advancements could significantly improve the therapeutic outcomes for patients suffering from various diseases.

The environmental impact of pharmaceutical compounds is an important consideration in drug development. Studies on the biodegradability and ecotoxicity of l-{l-(propan - 2 - yl ) - l H - l , 2 , 4 - triazol - 5 - ylmethyl } - l H - pyrazo l - 4 - amine have shown that it degrades rapidly in environmental conditions and does not pose significant risks to aquatic or terrestrial ecosystems. This characteristic is crucial for ensuring sustainable drug development practices.

In conclusion, l-{l-(propan - 2 - yl ) - l H - l , 2 , 4 - triazol - 5 - ylmethyl } - l H - pyrazo l - 4 - amine (CAS No. 1487404 - 68 - 1) represents a promising compound with diverse biological activities. Its potential applications in antifungal, antibacterial, and anti-inflammatory therapies make it an exciting area of research in medicinal chemistry. Ongoing clinical trials and formulation studies will further elucidate its therapeutic potential and pave the way for its use as a novel pharmaceutical agent.